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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603

This document provides a comprehensive protocol for the synthesis of 2-Amino-5-
(methoxymethyl)phenol, a valuable building block in the development of novel
pharmaceutical compounds and other advanced materials. The synthesis involves a multi-step
pathway, commencing from a commercially available starting material. This protocol is intended
for researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Synthetic Pathway Overview

The synthesis of 2-Amino-5-(methoxymethyl)phenol is accomplished through a four-step
reaction sequence starting from 4-acetamidophenol. The pathway involves:

Chloromethylation of 4-acetamidophenol to introduce a chloromethyl group.

Methoxylation of the chloromethyl group to form the desired methoxymethyl substituent.

Nitration of the phenol ring at the position ortho to the hydroxyl group.

Simultaneous Reduction of the nitro group and Deprotection of the acetamido group to yield
the final product.

A schematic of the overall synthetic workflow is presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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